4-(2,5-dimethoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-3-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H15N3O2S/c1-20-12-8-9-14(21-2)13(10-12)19-15(17-18-16(19)22)11-6-4-3-5-7-11/h3-10H,1-2H3,(H,18,22)
• InChI Key: DOUHAGYCXYRRMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=NNC2=S)C3=CC=CC=C3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

Synthesis Analysis

The synthesis of triazole derivatives, including compounds similar to "4-(2,5-dimethoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol," often involves cyclization reactions and the use of precursors such as dithiocarbazinate and hydrazine hydrate. Singh and Kandel (2013) detailed the synthesis of a basic nucleus of a similar compound through cyclisation in water under reflux conditions, followed by condensation with benzaldehyde to form a Schiff base (Singh & Kandel, 2013).

Molecular Structure Analysis

Structural determination of triazole derivatives is typically achieved through various spectroscopic methods, including IR, NMR, and sometimes X-ray crystallography. These techniques provide insights into the molecular geometry, electronic structure, and the presence of functional groups critical to the compound's reactivity and properties.

Chemical Reactions and Properties

Triazole compounds can undergo various chemical reactions, reflecting their versatile chemical reactivity. These include N-acylation, S-methylation, and reactions with acyl chlorides or alkyl iodides, leading to a range of derivatives with differing properties (Labanauskas et al., 2001).

Future Directions

Future research on this compound could involve detailed synthesis studies, characterization of its physical and chemical properties, and exploration of its potential biological activity. It would also be important to assess its safety profile.